Fettsuren, C22-ungesttigt, dimerisiert
Description
"Fettsuren, C22-ungesttigt, dimerisiert" (translated as C22-unsaturated dimerized fatty acids) refers to a class of dimeric compounds derived from unsaturated C22 fatty acids. Dimerization involves the covalent bonding of two fatty acid molecules, typically through reactions at their double bonds, resulting in a larger, branched structure. These compounds are valued for their enhanced thermal stability, viscosity, and functional properties compared to monomeric fatty acids. They find applications in polymer chemistry, lubricants, and surfactants due to their unique molecular architecture .
Properties
CAS No. |
162260-06-2 |
|---|---|
Molecular Formula |
C12H5Cl4NO5S |
Synonyms |
Fettsuren, C22-ungesttigt, dimerisiert |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Industrial Relevance
- Polymer Chemistry : Dimerized C22 acids serve as crosslinkers in polyamide and polyester resins, improving mechanical strength and heat resistance compared to shorter-chain analogs (e.g., C14-C18) .
- Lubricants : Their high viscosity index and thermal stability make them superior to saturated fatty acid salts (e.g., calcium stearate) in high-temperature applications .
- Environmental Impact : Unlike fluorinated dimers, C22 dimerized acids are biodegradable, aligning with green chemistry trends .
Data Tables
Table 1: Key Physical Properties
| Compound | Density (g/cm³) | Melting Point (°C) | Water Solubility |
|---|---|---|---|
| C22-Unsaturated Dimerized | ~0.91 (est.) | 50–80 | <1 mg/L |
| C18-Trimerized Esters | 0.89–0.93 | 30–60 | <50 μg/L |
| C16-C22 Calcium Salts | 1.05–1.10 | 100–150 | Insoluble |
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